Cas no 38380-02-8 (2,2',3,4,5'-pentachlorobiphenyl)

• Product Name: 2,2',3,4,5'-pentachlorobiphenyl
• CAS No: 38380-02-8
• MF: C₁₂H₅Cl₅
• MW: 326.433098554611
• CID: 923436
• PubChem ID: 38014
• Update Time: 2025-05-20

2,2',3,4,5'-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,2',3,4,5'-pentachlorobiphenyl
• 1,2,3-trichloro-4-(2,5-dichlorophenyl)benzene
• 2,2',3,4,5'-Pentachlorobiphenyl Solution
• PCB Congeners Mix # 3 (PB Type Inducers)
• , 3, 4, 5
• 2, 2
• -PENTACHLOROBIPHE
• 2,2',3,4,5'-Pentachloro-1,1'-biphenyl
• BRN 2507417
• X433553891
• DTXSID6073497
• NS00077081
• Q27293540
• 2,2',3,4,5'-Pentachlorbiphenyl
• 2,2',3,4,5'-Pentachlorodiphenyl
• 2,3,4,2',5'-Pentachlorobiphenyl
• 2,5,2',3',4'-Pentachlorobiphenyl
• PCB 87
• 38380-02-8
• PCB No. 87
• InChI=1/C12H5Cl5/c13-6-1-3-9(14)8(5-6)7-2-4-10(15)12(17)11(7)16/h1-5
• SCHEMBL4459079
• 1,1'-Biphenyl, 2,2',3,4,5'-pentachloro-
• PCB-87
• PCB No. 87 10 microg/mL in Isooctane
• 2,2',3,4,5'-Pentachloro-1,1'-biphenyl #
• UNII-X433553891
• DTXCID5039484

• MDL： MFCD00152709
• Inchi： 1S/C12H5Cl5/c13-6-1-3-9(14)8(5-6)7-2-4-10(15)12(17)11(7)16/h1-5H
• InChI Key： OPKYDBFRKPQCBS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=C(C=CC=1Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 323.88300
• Monoisotopic Mass: 323.883389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.5220 (rough estimate)
• Melting Point: 114°C
• Boiling Point: 412.3°C (rough estimate)
• Refractive Index: 1.6200 (rough estimate)
• PSA: 0.00000
• LogP: 6.62060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2,2',3,4,5'-pentachlorobiphenyl

2,2',3,4,5'-Pentachlorobiphenyl: A Comprehensive Overview

2,2',3,4,5'-Pentachlorobiphenyl, also known by its CAS number 38380-02-8, is a chlorinated biphenyl compound with significant applications in various industrial and chemical processes. This compound belongs to the family of polychlorinated biphenyls (PCBs), which have been extensively studied due to their unique chemical properties and environmental implications. The structure of 2,2',3,4,5'-pentachlorobiphenyl consists of two benzene rings connected by a single bond, with five chlorine atoms substituted at specific positions. This substitution pattern not only influences its physical and chemical properties but also plays a crucial role in its application and environmental behavior.

The synthesis of 2,2',3,4,5'-pentachlorobiphenyl involves the chlorination of biphenyl derivatives under controlled conditions. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to enhance yield and purity. For instance, studies have explored the use of catalytic systems and alternative chlorination agents to minimize by-products and improve the overall efficiency of the process. These innovations are particularly important given the increasing demand for high-purity PCBs in specialized applications.

Physical and Chemical Properties

2,2',3,4,5'-Pentachlorobiphenyl exhibits a melting point of approximately 160°C and a boiling point around 410°C under standard atmospheric pressure. Its density is about 1.6 g/cm³ at room temperature. The compound is insoluble in water but shows good solubility in organic solvents such as dichloromethane and carbon tetrachloride. These properties make it suitable for use in applications requiring thermal stability and resistance to chemical degradation.

Applications

Historically, PCBs, including 2,2',3,4,5'-pentachlorobiphenyl, were widely used as dielectric fluids in capacitors and transformers due to their excellent electrical insulating properties. However, concerns over their persistence in the environment and potential health risks led to a gradual phase-out of these compounds in many industries. Despite this shift, 2,2',3,4,5'-pentachlorobiphenyl continues to find niche applications in research settings and specialized chemical formulations.

The environmental fate of PCBs, including 2,2',3,4,5'-pentachlorobiphenyl strong>, has been a subject of extensive research. Studies have shown that these compounds are highly resistant to biodegradation due to their stable aromatic structure. As a result,< strong >PCBs strong > tend to accumulate in soil and sediment over time. Recent research has focused on developing bioremediation strategies using microorganisms capable of degrading these compounds under specific conditions. p > < p >In terms of toxicity,< strong > 2 , 2 ' , 3 , 4 , 5 '- pentachlorobiphenyl strong > has been shown to exhibit moderate acute toxicity in laboratory animals . Chronic exposure studies have highlighted potential effects on the endocrine system , particularly in relation to hormone regulation . These findings underscore the importance of strict regulatory controls on the use and disposal of such compounds . p > < p >< strong >Future Research Directions strong > p > < p >Ongoing research into< strong > polychlorinated biphenyls strong > continues to explore novel methods for their detection , degradation , and mitigation . Advances in analytical techniques such as high-resolution mass spectrometry have improved our ability to detect trace amounts of< strong > PCBs strong > in environmental samples . Additionally , researchers are investigating the potential use of nanotechnology for targeted degradation of< strong > PCBs strong > , offering promising avenues for environmental cleanup efforts . p > In conclusion,< strong > 2 , 2 ' , 3 , 4 , 5 '- pentachlorobiphenyl strong > remains an important compound within the broader context of< strong > polychlorinated biphenyls strong > . While its historical uses have faced scrutiny due to environmental concerns , ongoing scientific advancements continue to shed light on its properties , applications , and potential solutions for mitigating its impact on ecosystems . As research progresses , it is likely that new insights will emerge regarding the safe handling and utilization of this compound .